19-Hydroxyaldosterone 19-Hydroxyaldosterone
Brand Name: Vulcanchem
CAS No.: 103246-10-2
VCID: VC20838086
InChI: InChI=1S/C21H28O6/c22-9-18(27)16-4-3-15-14-2-1-12-7-13(25)5-6-20(12,10-23)19(14)17(26)8-21(15,16)11-24/h7,11,14-17,19,22-23,26H,1-6,8-10H2/t14-,15-,16+,17-,19+,20+,21+/m0/s1
SMILES: C1CC(C2(C1C3CCC4=CC(=O)CCC4(C3C(C2)O)CO)C=O)C(=O)CO
Molecular Formula: C21H28O6
Molecular Weight: 376.4 g/mol

19-Hydroxyaldosterone

CAS No.: 103246-10-2

Cat. No.: VC20838086

Molecular Formula: C21H28O6

Molecular Weight: 376.4 g/mol

* For research use only. Not for human or veterinary use.

19-Hydroxyaldosterone - 103246-10-2

Specification

CAS No. 103246-10-2
Molecular Formula C21H28O6
Molecular Weight 376.4 g/mol
IUPAC Name (8S,9S,10S,11S,13R,14S,17S)-11-hydroxy-17-(2-hydroxyacetyl)-10-(hydroxymethyl)-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-13-carbaldehyde
Standard InChI InChI=1S/C21H28O6/c22-9-18(27)16-4-3-15-14-2-1-12-7-13(25)5-6-20(12,10-23)19(14)17(26)8-21(15,16)11-24/h7,11,14-17,19,22-23,26H,1-6,8-10H2/t14-,15-,16+,17-,19+,20+,21+/m0/s1
Standard InChI Key XXAGGBKFYRBDBT-PUGGLORVSA-N
Isomeric SMILES C1C[C@@H]([C@@]2([C@@H]1[C@@H]3CCC4=CC(=O)CC[C@@]4([C@H]3[C@H](C2)O)CO)C=O)C(=O)CO
SMILES C1CC(C2(C1C3CCC4=CC(=O)CCC4(C3C(C2)O)CO)C=O)C(=O)CO
Canonical SMILES C1CC(C2(C1C3CCC4=CC(=O)CCC4(C3C(C2)O)CO)C=O)C(=O)CO

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator